Cas no 393838-82-9 (ethyl (2Z)-2-(cyclopropanecarbonylimino)-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: ethyl (2Z)-2-(cyclopropanecarbonylimino)-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 393838-82-9
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 6044552
• PubChem ID: 4167327
• Update Time: 2025-06-15

ethyl (2Z)-2-(cyclopropanecarbonylimino)-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-2-(cyclopropanecarbonylimino)-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate
• ethyl (Z)-2-((cyclopropanecarbonyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-[(cyclopropylcarbonyl)imino]-2,3-dihydro-3,4-dimethyl-, ethyl ester
• Oprea1_711576
• SMR000323339
• (Z)-ethyl 2-((cyclopropanecarbonyl)imino)-3,4-dimethyl-2,3-dihydrothiazole-5-carboxylate
• CHEMBL3197696
• HMS2726C17
• AKOS024598206
• ethyl 2-(cyclopropanecarbonylimino)-3,4-dimethyl-1,3-thiazole-5-carboxylate
• F0715-0332
• SR-01000008733
• MLS000678941
• SR-01000008733-1
• 393838-82-9

• Inchi： 1S/C12H16N2O3S/c1-4-17-11(16)9-7(2)14(3)12(18-9)13-10(15)8-5-6-8/h8H,4-6H2,1-3H3
• InChI Key： DLNNMFIRZRJFFB-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C)N(C)C1=NC(C1CC1)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl (2Z)-2-(cyclopropanecarbonylimino)-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl (2Z)-2-(cyclopropanecarbonylimino)-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 393838-82-9)

Ethyl (2Z)-2-(cyclopropanecarbonylimino)-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 393838-82-9) is a specialized organic compound with a unique molecular structure that combines a thiazole ring, a cyclopropane moiety, and an ester functional group. This compound has garnered significant attention in the fields of medicinal chemistry and agrochemical research due to its potential applications as a building block for bioactive molecules. Its Z-configuration at the imino double bond and the presence of methyl substituents on the thiazole ring contribute to its distinct chemical properties.

In recent years, the demand for heterocyclic compounds like Ethyl (2Z)-2-(cyclopropanecarbonylimino)-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate has surged, driven by their utility in drug discovery and crop protection. Researchers are particularly interested in its role as a scaffold for designing novel enzyme inhibitors and antimicrobial agents. The compound's CAS No. 393838-82-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of Ethyl (2Z)-2-(cyclopropanecarbonylimino)-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate typically involves multi-step reactions, including condensation of cyclopropanecarbonyl chloride with a thiazole precursor, followed by esterification. Its molecular weight and logP value make it suitable for lipophilic drug design, a trending topic in pharmaceutical R&D. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity and stability.

From an SEO perspective, queries related to "thiazole derivatives uses," "cyclopropane in drug design," and "CAS 393838-82-9 supplier" are increasingly popular among chemists and procurement specialists. The compound's potential in green chemistry applications also aligns with the growing focus on sustainable synthesis methods. Notably, its low toxicity profile (as per available data) makes it a candidate for biocompatible material research, another hot topic in material science forums.

In conclusion, Ethyl (2Z)-2-(cyclopropanecarbonylimino)-3,4-dimethyl-2,3-dihydro-1,3-thiazole-5-carboxylate represents a versatile chemical entity with broad interdisciplinary appeal. Its CAS No. 393838-82-9 serves as a critical identifier for researchers exploring small-molecule therapeutics or advanced agrochemicals. As innovation in molecular docking and computational chemistry accelerates, this compound is poised to play a pivotal role in next-generation bioactive compound development.